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Compound of Interest

Compound Name: 3-Fluoropyridine

cat. No.: B146971

An In-Depth Technical Guide to the Physicochemical Properties of 3-Fluoropyridine: Boiling
Point and Density

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical and chemical properties of heterocyclic compounds is fundamental. 3-
Fluoropyridine, a key building block in the synthesis of pharmaceuticals and agrochemicals, is
no exception. This technical guide provides a focused examination of two of its core physical
properties: boiling point and density. It includes a compilation of reported values, detailed
experimental protocols for their determination, and a logical workflow for these analytical
procedures.

Quantitative Data Summary

The boiling point and density of 3-Fluoropyridine have been reported across various sources.
The data presented below is collated for ease of comparison. Minor variations in reported
values can be attributed to differences in experimental conditions and sample purity.
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Physical Property Reported Value Conditions
Boiling Point 107-108 °C at 760 mmHg[1][2]
107.5°C Not specified

97-98 °C Not specified[3]

Density 1.13 g/mL at 25 °C[2][4]
1.130 g/cm3 Not specified[1][5]

1.12 g/cm3 Not specified[3]

1.1+0.1 g/cm3 Not specified[6]

Experimental Protocols

The following sections detail standardized laboratory procedures for the determination of the
boiling point and density of a liquid compound such as 3-Fluoropyridine.

Determination of Boiling Point via the Capillary Method

This method is a common micro-scale technique for determining the boiling point of a liquid.
Apparatus and Materials:

o Thiele tube or other heating bath (e.g., MelTemp apparatus, oil bath)

o Thermometer (calibrated)

o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)

o Sample of 3-Fluoropyridine

e Heat source (e.g., Bunsen burner or hot plate)

» Stand and clamp
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Procedure:

A small amount of 3-Fluoropyridine (a few milliliters) is placed into the small test tube.[7]
A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.[8][9]

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is clamped and immersed in a heating bath (Thiele tube or oil bath), making
sure the heat-transfer liquid is above the level of the sample but below the opening of the
test tube.

The bath is heated gently and evenly.[8] As the temperature rises, air trapped in the capillary
tube will slowly bubble out.

As the temperature approaches the boiling point of the liquid, a continuous and rapid stream
of bubbles will emerge from the tip of the capillary tube.[9] This indicates that the vapor
pressure of the liquid has overcome the atmospheric pressure.

The heat source is removed, and the bath is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn up into the capillary tube.[8][9] This temperature is recorded.

Determination of Density

The density of a liquid is determined by measuring its mass per unit volume.

Apparatus and Materials:

e Analytical balance (accurate to at least 0.001 g)

e Graduated cylinder or pycnometer (for more accurate measurements)

e Thermometer

o Sample of 3-Fluoropyridine
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Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer using an
analytical balance.[10][11]

Carefully add a specific volume of 3-Fluoropyridine to the graduated cylinder (e.g., 10 mL).
Record the exact volume, reading from the bottom of the meniscus.[11]

Measure and record the combined mass of the graduated cylinder and the 3-Fluoropyridine
sample.[11]

Record the ambient temperature of the liquid.

The mass of the 3-Fluoropyridine is calculated by subtracting the mass of the empty
container from the combined mass.

The density is then calculated using the formula: Density = Mass / Volume.[12]

For improved accuracy, the procedure can be repeated multiple times, and the average
density can be calculated.[11]

Visualization of Experimental Workflow

The logical flow for determining the physical properties of 3-Fluoropyridine is outlined in the

diagram below.
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Caption: Workflow for Determining Boiling Point and Density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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